Cas no 64821-03-0 (2-(Butylsulfanyl)ethyl ethyl benzylphosphonate)
64821-03-0 structure
Product name:2-(Butylsulfanyl)ethyl ethyl benzylphosphonate
2-(Butylsulfanyl)ethyl ethyl benzylphosphonate Chemical and Physical Properties
Names and Identifiers
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- DTXSID20794191
- 64821-03-0
- 2-(BUTYLSULFANYL)ETHYL ETHYL BENZYLPHOSPHONATE
- 2-(Butylsulfanyl)ethyl ethyl benzylphosphonate
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- Inchi： InChI=1S/C15H25O3PS/c1-3-5-12-20-13-11-18-19(16,17-4-2)14-15-9-7-6-8-10-15/h6-10H,3-5,11-14H2,1-2H3
- InChI Key： GEBUDGXHMLPEEX-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 316.12620283Da
- Monoisotopic Mass: 316.12620283Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 11
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 60.8Ų
2-(Butylsulfanyl)ethyl ethyl benzylphosphonate Related Literature
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K. S. Sujith,C. N. Ramachandran Phys. Chem. Chem. Phys., 2016,18, 3746-3754
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Gao Fu,Peng Zhou,Meiming Zhao,Weidong Zhu Dalton Trans., 2015,44, 12812-12817
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Jin Wang,XueQiong Su,PengXiang Zhao,DongWen Gao,RuiXiang Chen,Li Wang Anal. Methods, 2021,13, 5509-5515
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4. Book reviews
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Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
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